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Compound of Interest

Compound Name: Diethylamine hydrochloride

Cat. No.: B041361

Technical Data Sheet: Diethylamine Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides the core chemical properties of Diethylamine
Hydrochloride (CAS No. 660-68-4), a compound frequently utilized as a chemical intermediate
in various organic synthesis applications, including the production of pharmaceuticals and
agrochemicals.[1][2][3] The focus of this guide is to present the fundamental molecular formula
and weight, which are critical for stoichiometric calculations in reaction chemistry.

Core Chemical Identifiers and Properties

Diethylamine hydrochloride is the hydrochloride salt of the secondary amine diethylamine.[4]
It presents as a white to off-white crystalline powder that is hygroscopic and soluble in water.[1]

[3]

Molecular Formula and Structure

The molecular formula for diethylamine hydrochloride is C4H12CIN.[1][5][6] The structure
consists of a diethylammonium cation and a chloride anion.

e Empirical Formula: C4H12CIN[1][7]

e Structural Formula: (C2H5)2NH - HCI[7]
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Molecular Weight

The molecular weight is a crucial parameter for all quantitative chemical work. The values
derived from calculations based on atomic weights are presented in the table below.

Parameter Value Source
Molecular Weight 109.60 g/mol PubChem[5][8]
Molecular Weight 109.598 g/mol NIST[6]
Molecular Weight 109.6 g/mol ChemicalBook[1]
Molecular Weight 109.61 g/mol Alkyl Amines][3]

Note: Minor variations in molecular weight values are due to differences in the atomic weight
values used for calculation by different sources.

Logical Relationship of Components

The compound is formed from the reaction of diethylamine, a weak base, with hydrochloric
acid, a strong acid. This acid-base reaction results in the formation of the diethylammonium

salt.
Diethylamine Hydrochloric Acid
(C4H11N) (HCI)
+ +

Diethylamine Hydrochloride

(C4H12CIN)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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